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Compound of Interest

Compound Name: H-Gly-Gly-His-Gly-OH

CAS No.: 128114-56-7

Cat. No.: B155159

Get Quote

As the development of targeted metallodrugs and artificial nucleases accelerates, the Amino

Terminal Cu(II)- and Ni(II)-binding (ATCUN) motif has emerged as a highly versatile scaffold.

By leveraging the redox activity of transition metals, these small peptides can catalyze the

oxidative cleavage of DNA and RNA, or act as highly specific fluorescent biosensors.

This guide provides an in-depth comparative analysis of two prominent ATCUN derivatives:

GGHG (Gly-Gly-His-Gly), a classic human serum albumin mimic, and KGHK (Lys-Gly-His-Lys),

an engineered chemical nuclease designed for enhanced electrostatic interaction with nucleic

acids.

Structural and Coordination Chemistry
Both GGHG and KGHK share the fundamental ATCUN sequence requirement: a histidine

residue at the third position (XXH motif). When binding to Cu(II), both peptides form a highly

stable, square-planar

coordination complex[1].
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GGHG: Functions as a neutral or negatively charged probe (depending on terminal

modifications). The fourth position Glycine provides structural flexibility but does not

participate in metal binding[2].

KGHK: The inclusion of Lysine at the 1st and 4th positions introduces positive charges.

Crucially, the backbone amide of the 4th position Lysine does not directly bind to the Cu(II)

center[3]. Instead, the side chains project outward, drastically altering the electrostatic profile

of the complex without perturbing the primary

coordination sphere.
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Caption: Square-planar N4 coordination logic of Cu(II)-ATCUN metallopeptides.

Kinetic and Thermodynamic Profiling
The fundamental difference between GGHG and KGHK lies in their kinetic behavior during

reactive oxygen species (ROS) generation and subsequent DNA cleavage. Both complexes

catalyze oxidative DNA cleavage via a Fenton-like mechanism, abstracting the C-4'H from the

DNA minor groove[4]. However, their reaction rates and turnover numbers (TON) differ

significantly.
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Parameter
[GGHG-Cu] /[GGH-
Cu]

[KGHK-Cu]⁺
Causality /
Significance

Net Charge (pH 7.4) Neutral / Negative (-1) Positive (+1 to +2)

Dictates electrostatic

affinity to the

polyanionic DNA

backbone[4].

Cleavage Rate

Constant (

)

KGHK exhibits >2x

faster second-order

kinetics due to longer

DNA residence

time[4].

Ascorbate TON (with

)
> 100

GGHG is a more

efficient standalone

ROS generator in bulk

solution[3].

Ascorbate TON (no

)

Both rely heavily on

exogenous or

endogenous

for optimal turnover[3].

Redox Potential (

)
mV (vs. NHE) mV (vs. NHE)

Lysine inclusion

slightly lowers the

redox potential,

stabilizing the

state[3].

DNA Cleavage

Phenotype

Nicking (Single-strand

breaks)

Linearization (Double-

strand breaks)

KGHK's extended

residence time allows

for localized,

sequential strand

attacks[4].

The Electrostatic Advantage of KGHK
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While GGHG exhibits a higher absolute turnover number for ascorbate consumption (meaning

it generates more total hydroxyl radicals in solution), KGHK is vastly superior at actual DNA

cleavage[3][4].

Why? The causality lies in effective molarity. The positive charge of the Lysine residues in

[KGHK-Cu]⁺ anchors the metallopeptide to the negatively charged phosphate backbone of the

DNA. This prolonged residency time ensures that the generated hydroxyl radicals (•OH) are

released immediately adjacent to the C-4'H target in the minor groove, rather than dissipating

harmlessly into the bulk solvent[4]. This anchoring effect is so pronounced that [KGHK-Cu]⁺

frequently causes double-strand DNA linearization, a rarity for small-molecule chemical

nucleases[4].
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Caption: ROS generation cycle where Cu(II) is reduced by ascorbate and oxidized by H2O2 to

yield •OH.
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To ensure trustworthiness and reproducibility, the following protocols represent self-validating

systems. A critical requirement in metallopeptide kinetic assays is the avoidance of free

aqueous

, which generates background ROS and skews kinetic data[4].

Protocol: Plasmid DNA Cleavage Kinetics Assay
Objective: Determine the pseudo-first-order and second-order rate constants (

) of GGHG and KGHK.

Peptide Metalation (Strict Stoichiometry):

Prepare a

stock of apo-peptide (GGHG or KGHK) in

HEPES buffer (pH 7.4).

Add

to a final concentration of

(a 1:0.95 ratio). Causality: Sub-stoichiometric copper ensures 100% of the metal is bound
within the high-affinity ATCUN site (

), eliminating background cleavage from free

[4].

Incubate at room temperature for 30 minutes to allow

complex maturation.

Reaction Assembly:

In a microcentrifuge tube, combine

base pairs of supercoiled pBR322 plasmid DNA,

HEPES (pH 7.4), and
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.

Add the [Peptide-Cu] complex at varying concentrations (

to

).

Initiation & Quenching:

Initiate the reaction by adding

sodium ascorbate and

(final concentrations).

Incubate at

. Extract

aliquots at specific time points (e.g., 0, 5, 10, 15, 30, 60 mins).

Quench immediately by adding

of loading dye containing

EDTA (to chelate Cu) and

glycerol.

Analysis:

Separate the supercoiled (Form I), nicked (Form II), and linear (Form III) DNA via 1%

agarose gel electrophoresis.

Quantify band intensities using ethidium bromide staining and densitometry. Calculate

from the exponential decay of Form I DNA.

1. Apo-Peptide
(GGHG/KGHK)

2. Cu(II) Loading
(1:0.95 Ratio)

3. DNA Incubation
(pBR322 Plasmid)

4. Initiation
(Ascorbate + H2O2)

5. Gel Analysis
& Kinetics
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Caption: Step-by-step experimental workflow for evaluating metallopeptide DNA cleavage

kinetics.

Conclusion & Selection Guide
When selecting between GGHG and KGHK for metallodrug design or probe development,

researchers must align the peptide's inherent kinetics with the target application:

Choose GGHG when designing neutral biosensors, studying copper transport mechanisms

(as an albumin mimic), or when bulk-solution ROS generation is required without strong

electrostatic tethering[2][3].

Choose KGHK when engineering targeted artificial nucleases, developing viral RNA

destructors (e.g., targeting HIV RRE RNA), or when double-strand DNA linearization is the

desired therapeutic endpoint[4][5]. Its superior

rate constant makes it a highly aggressive, localized cleavage agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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